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Compound of Interest

N-(quinolin-2-
Compound Name:
ylmethyl)cyclopropanamine

CAS No.: 1042639-29-1

Cat. No.: B1461221

Get Quote

\\

Comprehensive Characterization of N-(Quinolin-
2-yIlmethyl)cyclopropanamine
Chemical Context & Significance

e Compound Name: N-(quinolin-2-ylmethyl)cyclopropanamine[1]

CAS Number: 1042639-29-1

Molecular Formula:

Molecular Weight: 198.27 g/mol

Structure: A quinoline ring substituted at the C2 position with a methyl-amino-cyclopropy!
chain.

Application: This molecule serves as a critical "linker" scaffold. The quinoline ring provides
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-stacking interactions and hydrogen bond acceptance (N1), while the cyclopropyl group offers
rigid steric bulk often used to fill hydrophobic pockets in enzyme active sites (e.g., kinases,
GPCRs) without the entropic penalty of flexible alkyl chains.

Structural Identification (Identity)
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The structure contains three distinct magnetic environments: the aromatic quinoline system, the
benzylic methylene linker, and the strained cyclopropyl ring.

Protocol 1:
H-NMR Acquisition
e Solvent: DMSO-

(Preferred for solubility) or CDCI

e Concentration: 5-10 mg in 600 pL solvent.

o Key Diagnostic Signals (Expected Shifts in CDCI

):

o Cyclopropyl High-Field Signals: The strained ring protons are highly shielded. Look for two
multiplets in the

0.3 - 0.6 ppm range (

).

o Cyclopropyl Methine: The proton at the attachment point (-CH-N) appears as a multiplet
around

2.0-2.3 ppm.

o Benzylic Linker: The
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protons appear as a sharp singlet (or doublet if NH couples) around
4.0 — 4.2 ppm. This confirms the connection between the rings.

o Quinoline Aromatic System: A complex pattern of 6 protons in the

7.4 — 8.2 ppm range. The proton at C3 and C4 (pyridine ring of quinoline) often show
distinct doublet couplings (

)-

B. Mass Spectrometry (MS)

« lonization: Electrospray lonization (ESI) in Positive Mode (+).
o Theoretical Exact Mass (

): 199.1235 m/z.
e Fragmentation Pattern (MS/MS):

o m/z 199

142: Loss of cyclopropylamine radical or cyclopropyl fragment (cleavage at benzylic N).

o m/z 199

129/130: Formation of the quinolin-2-yl-methyl cation (stable benzylic carbocation).

Purity Profiling (Quality Control)
A. HPLC Method Development

The quinoline nitrogen is basic (

), and the secondary amine is more basic (

). Standard acidic mobile phases (Formic acid/TFA) are required to protonate both nitrogens,
ensuring sharp peak shapes and preventing silanol interactions.

Protocol 2: Reversed-Phase HPLC Method
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Parameter Condition

C18 End-capped (e.g., Agilent Zorbax Eclipse

Column Plus),

, 3.5 um
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B Acetonitrile (MeCN)
Flow Rate 1.0 mL/min

0-2 min: 5% B (Isocratic hold) 2—15 min: 5%
Gradient

95% B (Linear ramp) 15-18 min: 95% B (Wash)
Detection UV at 230 nm (quinoline max) and 280 nm
Temperature 30°C
Injection Vol 5-10 pL

Critical Control Point:
 Tailing Factor: If peak tailing
, add 5 mM Ammonium Formate to Mobile Phase A to buffer the ionic strength.

B. Impurity Analysis

Common synthetic routes (nucleophilic substitution of 2-(chloromethyl)quinoline) can yield
specific byproducts:

» Bis-alkylation:N,N-bis(quinolin-2-ylmethyl)cyclopropanamine. This impurity is highly lipophilic
and will elute after the main peak (Retention Time > 12 min).

e Hydrolysis: Quinolin-2-ylmethanol (from starting material hydrolysis). Elutes early (Retention
Time <5 min).

Visualization: Analytical Workflow
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The following diagram illustrates the logical flow for characterizing a batch of N-(quinolin-2-
ylmethyl)cyclopropanamine, from raw synthesis to final release.

Crude Synthesis Batch

Preliminary TLC
(Hex/EtOAc 1:1)

:

Sample Preparation
(Dissolve in MeOH)

HPLC-UV (C18, Acidic)
Detect Bis-alkylated Impurity

ctural Identity (Qualit

1H-NMR (DMSO-d6)
Confirm Cyclopropyl (0.4 ppm)
& Linker (4.0 ppm)

Potency Calculation
(% Area Normalization)

HRMS (ESI+)
Target: 199.1235 m/z

Purity > 98% Structure Confirmed Mass Confirmed

Certificate of Analysis
(REIEERS)]

Click to download full resolution via product page

Caption: Integrated analytical workflow ensuring structural confirmation (Blue) and purity
assessment (Green) prior to batch release.

Detailed Experimental Protocols
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Protocol A: Sample Preparation for HPLC

Objective: Prepare a solution suitable for injection without overloading the column or
precipitating the analyte.

o Weighing: Accurately weigh 10.0 mg of the solid sample into a 20 mL scintillation vial.
e Dissolution: Add 10.0 mL of HPLC-grade Methanol.

o Note: If the salt form (e.g., HCI salt) is used, ensure complete dissolution by sonicating for
5 minutes.

« Filtration: Filter the solution through a 0.22 um PTFE syringe filter into an HPLC vial.
o Why PTFE? Nylon filters can sometimes bind basic amines, leading to lower recovery.

e Dilution: Dilute 100 pL of this stock into 900 uL of Mobile Phase A (0.1% Formic Acid) to
match the initial gradient conditions. This prevents "solvent effect” peak broadening.

Protocol B: Thin Layer Chromatography (Rapid
Screening)

Objective: Quick assessment of reaction progress or crude purity.
o Stationary Phase: Silica Gel 60 F254 plates.[2]
o Mobile Phase: Hexane : Ethyl Acetate (1:1) + 1% Triethylamine (TEA).

o Why TEA? The basic amine will "streak” on acidic silica. TEA neutralizes the silica,
ensuring round spots.

 Visualization:
o UV (254 nm): Quinoline is strongly UV active (Dark spot).

o Ninhydrin Stain: The secondary amine may stain faintly; UV is more reliable for this
aromatic system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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